4-ethyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide

• IUPAC Name: 4-ethyl-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)benzenesulfonamide
• InChI: InChI=1S/C20H24N2O4S/c1-5-14-6-9-16(10-7-14)27(24,25)21-15-8-11-17-18(12-15)26-13-20(2,3)19(23)22(17)4/h6-12,21H,5,13H2,1-4H3
• InChI Key: CDNSIVYJCHUEFF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)C(CO3)(C)C)C
• Molecular Formula: C20H24N2O4S
• Molecular Weight: 388.5 g/mol
• CAS No.: 922093-10-5

Description

4-ethyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H24N2O4S and its molecular weight is 388.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Bioactivity

Benzenesulfonamides are a class of compounds that have been synthesized and tested for a range of bioactivities, including cytotoxicity, tumor specificity, and inhibition of carbonic anhydrase, which is an enzyme involved in various physiological processes. For example, a study by Gul et al. (2016) synthesized new sulfonamides and tested them for cytotoxic activities and carbonic anhydrase inhibition, highlighting the potential for anti-tumor applications (Gul et al., 2016).

Antimicrobial Activity

Sulfonamides have also been explored for their antimicrobial properties. A study by Sarvaiya et al. (2019) reported on the synthesis of arylazopyrazole pyrimidone clubbed heterocyclic compounds, including benzenesulfonamide derivatives, which were evaluated for antimicrobial activity against various bacteria and fungi, demonstrating the versatility of sulfonamide compounds in addressing microbial resistance (Sarvaiya et al., 2019).

Anticancer and Antiviral Activities

Further, the adaptability of benzenesulfonamide scaffolds has been utilized in the design of compounds with potential anticancer and antiviral activities. Küçükgüzel et al. (2013) synthesized celecoxib derivatives, demonstrating their potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents, showcasing the therapeutic potential of benzenesulfonamide derivatives in treating diverse diseases (Küçükgüzel et al., 2013).

Environmental Applications

Moreover, sulfonamides have been investigated for environmental applications, including the removal of contaminants. A study by Speltini et al. (2016) developed a novel procedure for the extraction of benzotriazole, benzothiazole, and benzenesulfonamide compounds from soil samples, indicating the environmental significance of these compounds in monitoring and remediation efforts (Speltini et al., 2016).